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Executive Summary
N-benzyl-N-ethyl-4-fluorobenzamide (CAS: 349129-55-1) is a tertiary benzamide derivative

characterized by a 4-fluorophenyl core coupled to an N-benzyl-N-ethyl amine moiety.[1][2][3][4]

While often utilized as a specialized building block in diversity-oriented synthesis (DOS) and

fragment-based drug discovery (FBDD), its structure exemplifies critical medicinal chemistry

principles: metabolic blocking via fluorination and conformational isomerism inherent to tertiary

amides.[5]

This guide provides a comprehensive technical analysis of the molecule’s physicochemical

profile, synthetic pathways, and analytical behavior, serving as a definitive reference for

researchers utilizing this scaffold in library generation or lead optimization.[5]
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Parameter Detail

IUPAC Name N-benzyl-N-ethyl-4-fluorobenzamide

CAS Registry Number 349129-55-1

Molecular Formula C₁₆H₁₆FNO

Molecular Weight 257.31 g/mol

SMILES
CCN(CC1=CC=CC=C1)C(=O)C2=CC=C(F)C=C

2

InChI Key KEIIVQNUZAOBHX-UHFFFAOYSA-N

Structural Analysis & Pharmacophore Features
The molecule comprises three distinct pharmacophoric elements designed to modulate

biological interaction and metabolic stability:

4-Fluorobenzoyl Core: The fluorine atom at the para-position acts as a metabolic blocker.[5]

In non-fluorinated analogues, the para-position is a primary site for Cytochrome P450-

mediated hydroxylation. Fluorine substitution prevents this oxidation while increasing

lipophilicity and maintaining a steric profile similar to hydrogen (Bioisosterism).[5]

Tertiary Amide Linker: The N,N-disubstitution creates a tertiary amide that lacks a hydrogen

bond donor, increasing membrane permeability compared to secondary amides.[5] Crucially,

this linkage introduces rotamerism (discussed in Section 5).[5]

N-Benzyl & N-Ethyl Groups: These hydrophobic appendages provide significant van der

Waals contact points, optimizing the molecule for hydrophobic pockets in GPCRs or enzyme

active sites.
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Property Value Implication

cLogP ~3.6 - 3.9

Highly lipophilic; likely high

blood-brain barrier (BBB)

permeability.[5]

TPSA 20.3 Å²

Excellent membrane

permeability (Rule of 5

compliant).[5]

H-Bond Donors 0
Increases bioavailability by

reducing desolvation penalty.

H-Bond Acceptors 2
Amide carbonyl and Fluorine.

[5][6]

Rotatable Bonds 5
Flexible scaffold, allowing

induced-fit binding.[5]

Synthetic Pathways
The synthesis of N-benzyl-N-ethyl-4-fluorobenzamide is most efficiently achieved via

nucleophilic acyl substitution. Two primary protocols are recommended depending on reagent

availability and scale.[5]

Protocol A: Acid Chloride Method (High Throughput)
This method is preferred for gram-scale synthesis due to its rapid kinetics and simple workup.

[5]

Reagents: 4-Fluorobenzoyl chloride, N-ethylbenzylamine, Triethylamine (Et₃N) or DIPEA.[5]

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).[5]

Conditions: 0°C to Room Temperature (RT), 1–2 hours.

Protocol B: Carbodiimide Coupling (Library Scale)
Preferred when starting from the carboxylic acid to avoid handling moisture-sensitive acid

chlorides.[5]
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Reagents: 4-Fluorobenzoic acid, N-ethylbenzylamine, EDC·HCl, HOBt (or HATU).[5]

Solvent: DMF or DCM.

Conditions: RT, 12–24 hours.[5]

Visualizing the Synthesis Logic
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Figure 1: Convergent synthetic pathways illustrating the Acid Chloride (bottom) and

Carbodiimide Coupling (top) routes.[5]

Detailed Experimental Protocol (Acid Chloride
Route)
Objective: Synthesis of N-benzyl-N-ethyl-4-fluorobenzamide (1.0 g scale).

Materials:

4-Fluorobenzoyl chloride (1.0 eq)[5]

N-Ethylbenzylamine (1.1 eq)[5]

Triethylamine (1.5 eq)[5]

Dichloromethane (anhydrous)[5]

Procedure:
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Preparation: Charge a flame-dried round-bottom flask with N-ethylbenzylamine (1.1 eq) and

Triethylamine (1.5 eq) in anhydrous DCM (10 mL/g).

Addition: Cool the solution to 0°C using an ice bath. Add 4-Fluorobenzoyl chloride (1.0 eq)

dropwise over 15 minutes to control the exotherm.[5]

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor via

TLC (Hexane:EtOAc 3:1); the product typically appears at R_f ~0.5.[5]

Workup: Quench with saturated NaHCO₃ solution. Extract the aqueous layer with DCM (3x).

[5] Wash combined organics with 1M HCl (to remove unreacted amine), water, and brine.[5]

Purification: Dry over anhydrous MgSO₄, filter, and concentrate in vacuo. If necessary, purify

via flash column chromatography (SiO₂, 0–20% EtOAc in Hexanes).[5]

Self-Validating Check: The crude product should be a viscous oil or low-melting solid. If the

smell of acid chloride persists, the reaction is incomplete.[5]

Analytical Characterization & Rotamerism
Researchers analyzing this compound by NMR must be aware of amide rotamerism.[5] Due to

the partial double-bond character of the C-N amide bond, rotation is restricted.[5] Since the

nitrogen is substituted with two different groups (ethyl and benzyl), two distinct conformers ( cis

and trans relative to the carbonyl oxygen) exist in equilibrium on the NMR timescale.[5]

Expected ¹H NMR Signatures (CDCl₃, 400 MHz)
Aromatic Region (6.9 – 7.6 ppm):

4-Fluorophenyl: Two multiplets (AA'BB' system) due to ¹H-¹⁹F coupling.[5]

Benzyl Phenyl: Multiplet integrating to 5 protons.[5]

Benzylic Protons (~4.5 – 4.8 ppm):

Typically appear as two sets of singlets (or broadened singlets) due to rotamers.[5] The

ratio depends on the steric bulk difference between the ethyl and benzyl groups.[5]
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Ethyl Group:

-CH₂- (~3.2 – 3.5 ppm): Two sets of quartets.[5]

-CH₃ (~1.1 – 1.3 ppm): Two sets of triplets.[5]

Note: To coalesce these peaks into single signals, Variable Temperature (VT) NMR at >60°C is

required.

Mass Spectrometry
Ionization: ESI (+)

Parent Ion: [M+H]⁺ = 258.13[5]

Fragmentation: Loss of the benzyl group (91 m/z) or the 4-fluorobenzoyl cation (123 m/z) are

common diagnostic fragments.[5]

Structural Activity Relationship (SAR) Context
While specific biological targets vary by research program, this scaffold is relevant in several

therapeutic areas:

TRPV1 Antagonists: The N-benzylbenzamide core is a known pharmacophore for Vanilloid

receptor modulation.[5]

Monoamine Oxidase B (MAO-B) Inhibitors: Fluorinated benzylamides often show selectivity

for MAO-B due to the specific shape of the enzyme's entrance cavity.[5]

Metabolic Stability: The 4-fluoro substituent significantly extends half-life (

) compared to the unsubstituted benzamide.[5]
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N-benzyl-N-ethyl-4-fluorobenzamide

4-Fluoro Group:
Blocks para-oxidation
Increases lipophilicity

Tertiary Amide:
No H-bond donor

High BBB permeability
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Steric bulk controls conformation
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional role of each

structural component.

Safety & Handling (SDS Highlights)
Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[5][7]

H319: Causes serious eye irritation.[5][7]

H335: May cause respiratory irritation.[5][7]

Handling: Use in a chemical fume hood.[5] Wear nitrile gloves and safety glasses.[5]

Storage: Store at room temperature (RT) in a tightly sealed container. The compound is

stable but should be kept away from strong oxidizing agents.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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